Cas no 13388-78-8 (6,8-dimethoxyisoquinoline)
6,8-dimethoxyisoquinoline structure
Product Name:6,8-dimethoxyisoquinoline
CAS No:13388-78-8
MF:C11H11NO2
MW:189.210542917252
MDL:MFCD27958452
CID:119531
PubChem ID:23062223
Update Time:2025-04-18
6,8-dimethoxyisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- Isoquinoline,6,8-dimethoxy-
- Isoquinoline, 6,8-dimethoxy- (8CI,9CI)
- 6,8-dimethoxyisoquinoline
- SCHEMBL4411993
- Z3244881482
- 13388-78-8
- EN300-222613
-
- MDL： MFCD27958452
- Inchi： 1S/C11H11NO2/c1-13-9-5-8-3-4-12-7-10(8)11(6-9)14-2/h3-7H,1-2H3
- InChI Key： BRHIJXZCVQIOOR-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(=CC2C=CN=CC=21)OC
Computed Properties
- Exact Mass: 189.07903
- Monoisotopic Mass: 189.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- PSA: 31.35
6,8-dimethoxyisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-222613-0.05g |
6,8-dimethoxyisoquinoline |
13388-78-8 | 95.0% | 0.05g |
$101.0 | 2025-03-21 | |
| Enamine | EN300-222613-0.1g |
6,8-dimethoxyisoquinoline |
13388-78-8 | 95.0% | 0.1g |
$152.0 | 2025-03-21 | |
| Enamine | EN300-222613-0.25g |
6,8-dimethoxyisoquinoline |
13388-78-8 | 95.0% | 0.25g |
$216.0 | 2025-03-21 | |
| Enamine | EN300-222613-0.5g |
6,8-dimethoxyisoquinoline |
13388-78-8 | 95.0% | 0.5g |
$407.0 | 2025-03-21 | |
| Enamine | EN300-222613-1.0g |
6,8-dimethoxyisoquinoline |
13388-78-8 | 95.0% | 1.0g |
$528.0 | 2025-03-21 | |
| Enamine | EN300-222613-2.5g |
6,8-dimethoxyisoquinoline |
13388-78-8 | 95.0% | 2.5g |
$1034.0 | 2025-03-21 | |
| Enamine | EN300-222613-5.0g |
6,8-dimethoxyisoquinoline |
13388-78-8 | 95.0% | 5.0g |
$1530.0 | 2025-03-21 | |
| Enamine | EN300-222613-10.0g |
6,8-dimethoxyisoquinoline |
13388-78-8 | 95.0% | 10.0g |
$2269.0 | 2025-03-21 | |
| Enamine | EN300-222613-1g |
6,8-dimethoxyisoquinoline |
13388-78-8 | 95% | 1g |
$528.0 | 2023-09-16 | |
| Enamine | EN300-222613-5g |
6,8-dimethoxyisoquinoline |
13388-78-8 | 95% | 5g |
$1530.0 | 2023-09-16 |
6,8-dimethoxyisoquinoline Related Literature
-
1. The chemistry of fungi. Part LXVI. A new synthesis of isoquinolinesS. Ahmad,W. B. Whalley,D. F. Jones J. Chem. Soc. C 1971 3590
-
2. Cyclisation of benzylaminoacetonitriles. Part 2. Evidence for two mechanisms of cyclisationDavid N. Harcourt,Norman Taylor,Roger D. Waigh J. Chem. Soc. Perkin Trans. 1 1978 722
-
3. Absolute configuration of ancistrocladisine and ancistrocladidineTuticorin R. Govindachari,Papagudi C. Parthasarathy,Tuticorin G. Rajagopalan,Haridutt K. Desai,Kalpathi S. Ramachandran,Eun Lee J. Chem. Soc. Perkin Trans. 1 1975 2134
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